![molecular formula C14H14FN3O2S2 B2991456 (2-Fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide CAS No. 1385274-66-7](/img/structure/B2991456.png)
(2-Fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide
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Description
(2-Fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide is a useful research compound. Its molecular formula is C14H14FN3O2S2 and its molecular weight is 339.4. The purity is usually 95%.
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Scientific Research Applications
COX-2 Inhibition
Research has shown that certain fluorinated benzenesulfonamide derivatives, similar in structure to (2-Fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide, have been effective as selective cyclooxygenase-2 (COX-2) inhibitors. These compounds were found to be potent and selective, with some entering clinical trials for conditions like rheumatoid arthritis and acute pain (Hashimoto et al., 2002).
Antimicrobial and Antiviral Properties
A study on flurbiprofen hydrazide derivatives, which include similar structural elements to the compound , indicated these compounds' potential as antimicrobial agents against various bacterial strains and as inhibitors of Hepatitis C virus NS5B polymerase (Çıkla et al., 2013).
Anticonvulsant Activity
Compounds incorporating a sulfonamide thiazole moiety, closely related to the compound of interest, have shown anticonvulsant activity. In particular, some of these compounds provided protection against picrotoxin-induced convulsion (Farag et al., 2012).
Antitumor Properties
Fluorinated benzothiazoles, which share some structural similarities with the compound , have been synthesized and shown to possess potent cytotoxic properties in vitro, particularly against certain breast cancer cell lines. This suggests potential antitumor applications (Hutchinson et al., 2001).
Antibacterial Activity Against Plant Pathogens
A study on sulfone derivatives containing 1,3,4-oxadiazole moieties, similar in structure, indicated good antibacterial activities against rice bacterial leaf blight. This suggests potential applications in plant protection and agriculture (Shi et al., 2015).
Properties
IUPAC Name |
(2-fluoro-5-methylphenyl)-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]cyanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FN3O2S2/c1-10-3-4-12(15)13(5-10)18(9-16)6-11-7-21-14(17-11)8-22(2,19)20/h3-5,7H,6,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYSWAVWVSLGLQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)N(CC2=CSC(=N2)CS(=O)(=O)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.